methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate

• IUPAC Name: methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate
• InChI: InChI=1S/C6H8N2O3/c1-11-6(10)4(9)5-7-2-3-8-5/h2-4,9H,1H3,(H,7,8)
• InChI Key: VCDNPYAIOGKSHU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=NC=CN1)O
• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol

Description

Methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate, also known as MIHA, is an organic compound with a molecular formula of C4H7N3O3. It is a colorless solid that is soluble in water and other polar solvents. MIHA is a derivative of imidazole, a five-membered heterocyclic compound that is commonly used in pharmaceuticals and biochemistry. MIHA has been studied for its potential use in a variety of applications, including as an antioxidant, anti-inflammatory, and anti-cancer agent.

Scientific Research Applications

Methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate has been studied for its potential use in a variety of scientific research applications, including as a reagent in organic synthesis, as an antioxidant, as an anti-inflammatory agent, and as an anti-cancer agent. In organic synthesis, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate has been used as a catalyst for the synthesis of a variety of compounds. In addition, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate has been studied for its potential use as an antioxidant, as an anti-inflammatory agent, and as an anti-cancer agent.

Mechanism of Action

The exact mechanism of action of methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is not fully understood, however, it is believed to act through several pathways. methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is thought to act as an antioxidant by scavenging free radicals and reducing oxidative stress. Additionally, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory mediators, such as cytokines and chemokines. Finally, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is thought to act as an anti-cancer agent by inhibiting the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate are not fully understood, however, it is believed to have a variety of effects. In vitro studies have shown that methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate can inhibit the growth of a variety of cancer cell lines, including breast, colon, and lung cancer cell lines. Additionally, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate has been shown to possess anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of a variety of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate in laboratory experiments include its low cost and easy synthesis. Additionally, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is a relatively stable compound, which makes it well-suited for use in a variety of experiments. However, there are some limitations to using methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate in laboratory experiments. For example, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate has a limited solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is a relatively new compound and there is still much to be learned about its potential applications.

Future Directions

There are a variety of potential future directions for research on methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate. One potential area of research is to further investigate the potential therapeutic applications of methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate, such as its use as an antioxidant, anti-inflammatory, and anti-cancer agent. Additionally, further research could be conducted to explore the potential of methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate as a reagent in organic synthesis. Finally, further research could be conducted to investigate the biochemical and physiological effects of methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate in greater detail.

Synthesis Methods

Methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate can be synthesized through a variety of methods, including the reaction of imidazole with 2-hydroxy-2-methylacetate, the reaction of imidazole with methyl 2-hydroxy-2-methylacetate, and the reaction of imidazole with 2-hydroxy-2-(1H-imidazol-2-yl)acetate. The most common method for synthesizing methyl 2-hydroxy-2-(1H-imidazol-2-yl)acetate is the reaction of imidazole with 2-hydroxy-2-methylacetate. This reaction is typically carried out in an aqueous solution at room temperature and can be completed in as little as two hours.